Cas no 898775-93-4 (3-Methyl-4'-pyrrolidinomethyl benzophenone)

3-Methyl-4'-pyrrolidinomethyl benzophenone is a benzophenone derivative characterized by the presence of a pyrrolidinomethyl substituent at the 4' position and a methyl group at the 3 position. This compound is of interest in organic synthesis and pharmaceutical research due to its structural features, which may enhance reactivity or binding affinity in certain applications. The pyrrolidinomethyl group introduces potential for increased solubility and interaction with biological targets, while the methyl substitution can influence electronic and steric properties. It may serve as a versatile intermediate in the development of photoactive compounds, ligands, or pharmacologically relevant molecules. Proper handling and storage are recommended to maintain stability.
3-Methyl-4'-pyrrolidinomethyl benzophenone structure
898775-93-4 structure
Product Name:3-Methyl-4'-pyrrolidinomethyl benzophenone
CAS No:898775-93-4
MF:C19H21NO
MW:279.376145124435
MDL:MFCD03841497
CID:1946833
PubChem ID:24724331
Update Time:2025-06-07

3-Methyl-4'-pyrrolidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

    • 3-METHYL-4'-PYRROLIDINOMETHYL BENZOPHENONE
    • m-tolyl-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone
    • LogP
    • (3-methylphenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone
    • 3-METHYL-4'-PYRROLIDIN-1-YLMETHYLBENZOPHENONE
    • DTXSID30642730
    • (3-Methylphenyl){4-[(pyrrolidin-1-yl)methyl]phenyl}methanone
    • 3-methyl-4'-pyrrolidinomethylbenzophenone
    • AKOS016019866
    • MFCD03841497
    • 898775-93-4
    • 3-Methyl-4'-pyrrolidinomethyl benzophenone
    • MDL： MFCD03841497
    • Inchi： 1S/C19H21NO/c1-15-5-4-6-18(13-15)19(21)17-9-7-16(8-10-17)14-20-11-2-3-12-20/h4-10,13H,2-3,11-12,14H2,1H3
    • InChI Key： MIMNIWBEFNDTGJ-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC=C(C)C=1)C1C=CC(=CC=1)CN1CCCC1

Computed Properties

  • Exact Mass: 279.16200
  • Monoisotopic Mass: 279.162314293Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31000
  • LogP: 3.75970

3-Methyl-4'-pyrrolidinomethyl benzophenone Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Methyl-4'-pyrrolidinomethyl benzophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M094265-250mg
3-Methyl-4'-pyrrolidinomethyl benzophenone
 898775-93-4
250mg
 $ 440.00 2022-06-04
TRC
M094265-500mg
3-Methyl-4'-pyrrolidinomethyl benzophenone
 898775-93-4
500mg
 $ 735.00 2022-06-04
Chemenu
CM528639-1g
3-Methyl-4'-pyrrolidinomethyl benzophenone
 898775-93-4 95%
1g
 $433 2023-01-01
abcr
AB364341-1 g
3-Methyl-4'-pyrrolidinomethyl benzophenone, 97%; .
 898775-93-4 97%
1g
 €932.90 2023-04-26
Fluorochem
204315-1g
3-methyl-4'-pyrrolidinomethyl benzophenone
 898775-93-4 97%
1g
 ￡540.00 2022-03-01
Fluorochem
204315-2g
3-methyl-4'-pyrrolidinomethyl benzophenone
 898775-93-4 97%
2g
 ￡1013.00 2022-03-01
Fluorochem
204315-5g
3-methyl-4'-pyrrolidinomethyl benzophenone
 898775-93-4 97%
5g
 ￡2025.00 2022-03-01
abcr
AB364341-1g
3-Methyl-4'-pyrrolidinomethyl benzophenone, 97%; .
 898775-93-4 97%
1g
 €932.10 2025-04-15
abcr
AB364341-2g
3-Methyl-4'-pyrrolidinomethyl benzophenone, 97%; .
 898775-93-4 97%
2g
 €1674.30 2025-04-15
abcr
AB364341-2 g
3-Methyl-4'-pyrrolidinomethyl benzophenone, 97%; .
 898775-93-4 97%
2g
 €1677.00 2023-04-26

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